Cas no 2034333-66-7 (3-{[1-(3-cyclopentylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(3-cyclopentylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034333-66-7
• MF: C₁₇H₂₂N₄O₂
• MW: 314.3822
• CID: 5347793
• Update Time: 2023-11-21

3-{[1-(3-cyclopentylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-cyclopentylpropanoyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(3-cyclopentylpropanoyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(3-cyclopentylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C17H22N4O2/c18-11-15-17(20-9-8-19-15)23-14-7-10-21(12-14)16(22)6-5-13-3-1-2-4-13/h8-9,13-14H,1-7,10,12H2
• InChI Key： XMNLDIZYXYEMAW-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])N(C(C([H])([H])C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])=O)C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 455
• XLogP3: 2.3
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines